
Compound of Interest

Compound Name: 1-Phenylethanol-d10

CAS No.: 219586-41-1

Cat. No.: B1493906

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Isotopic Labeling with 1-Phenylethanol-d10
In the landscape of modern chemical research and pharmaceutical development, the use of isotopically labeled compounds is indispensable. These m

Physicochemical Properties and Structure
1-Phenylethanol-d10 is a synthetic, isotopically enriched compound where all ten hydrogen atoms of 1-phenylethanol have been substituted with de

Property

Chemical Formula

Molecular Weight

Isotopic Purity

Appearance

Boiling Point

Melting Point

Density

The structure of 1-Phenylethanol-d10 is analogous to its non-deuterated counterpart, featuring a phenyl group and a hydroxyl group attached to the 
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Caption: General workflow for the synthesis of 1-Phenylethanol-d10.

Experimental Protocol: Synthesis of 1-Phenylethanol-d10 via Reduction 

This protocol describes a general procedure for the synthesis of 1-Phenylethanol-d10. The choice of reducing a

Materials:
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Acetophenone-d8

Lithium aluminum deuteride (LiAlD₄) or Sodium borodeuteride (NaBD₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Deuterium oxide (D₂O)

Anhydrous magnesium sulfate or sodium sulfate

Standard glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping 

Addition of Precursor: A solution of acetophenone-d8 in anhydrous diethyl ether is added dropwise to the sti
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Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and st

Quenching and Workup: The reaction is carefully quenched by the slow, dropwise addition of deuterium oxide (

Extraction and Drying: The organic layer is separated, and the aqueous layer is extracted with diethyl ether

Purification: The crude product is purified by distillation under reduced pressure or by column chromatograp

Causality Behind Experimental Choices:

The use of a deuterated reducing agent like LiAlD₄ or NaBD₄ is crucial for introducing the deuterium atom at

The reaction is performed under anhydrous conditions because lithium aluminum deuteride reacts violently wit

Quenching with D₂O ensures that the hydroxyl group is also deuterated (OD), leading to the fully labeled d10
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Key Applications in Research and Drug Development

The primary applications of 1-Phenylethanol-d10 stem from its properties as a stable, non-radioactive, and che

Internal Standard in Mass Spectrometry

In quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass s

Pharmacokinetic and Metabolic Studies

Isotopically labeled compounds are invaluable in pharmacokinetic studies, which examine the absorption, distri

Therapeutic Drug Monitoring

For certain therapeutic agents, monitoring their concentration in a patient's bloodstream is critical for ensu

Safety and Handling

1-Phenylethanol-d10 should be handled with the same precautions as unlabeled 1-phenylethanol. It is considered

Conclusion

1-Phenylethanol-d10 is a highly valuable tool for researchers in the fields of analytical chemistry, drug meta
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.chembk.com/en/chem/1-phenylethanol
https://www.benchchem.com/product/b1493906?utm_src=pdf-custom-synthesis#bc-rfq
http://atb.uq.edu.au/molecule.py?molid=5584
https://en.wikipedia.org/wiki/1-Phenylethanol
https://pmc.ncbi.nlm.nih.gov/articles/PMC7751928/
https://www.researchgate.net/publication/346830779_The_production_of_enantiomerically_pure_1-phenylethanol_by_enzymatic_kinetic_resolution_method_using_response_surface_methodology
https://www.rsc.org/suppdata/d1/gc/d1gc02449c/d1gc02449c1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11618749/
https://randoxtoxicology.com/wp-content/uploads/2018/11/LT719TOX-Therapeutic-Drug-Monitoring-LQ-NOV17.pdf
https://www.benchchem.com/product/b1493906/docs#an-in-depth-technical-guide-to-1-phenylethanol-d10-properties-structure-and-applications
https://www.benchchem.com/product/b1493906?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1493906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

